Cas no 2694746-02-4 (tert-butyl N-(4-chloropyridin-2-yl)methyl-N-methylcarbamate)

• Product Name: tert-butyl N-(4-chloropyridin-2-yl)methyl-N-methylcarbamate
• CAS No: 2694746-02-4
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 5614643
• PubChem ID: 133063523
• Update Time: 2025-06-07

tert-butyl N-(4-chloropyridin-2-yl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(4-chloropyridin-2-yl)methyl]-N-methylcarbamate
• tert-Butyl ((4-chloropyridin-2-yl)methyl)(methyl)carbamate
• EN300-33050503
• 2694746-02-4
• tert-butyl N-(4-chloropyridin-2-yl)methyl-N-methylcarbamate

• Inchi： 1S/C12H17ClN2O2/c1-12(2,3)17-11(16)15(4)8-10-7-9(13)5-6-14-10/h5-7H,8H2,1-4H3
• InChI Key： JEFMQFTZKASMSC-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)CN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.0978555g/mol
• Monoisotopic Mass: 256.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4Ų

Additional information on tert-butyl N-(4-chloropyridin-2-yl)methyl-N-methylcarbamate

Introduction to Tert-butyl N-(4-chloropyridin-2-yl)methyl-N-methylcarbamate (CAS No. 2694746-02-4)

Tert-butyl N-(4-chloropyridin-2-yl)methyl-N-methylcarbamate, with the chemical identifier CAS No. 2694746-02-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a tert-butyl group and a chloropyridine moiety in its structure imparts distinct chemical properties that are highly relevant to modern drug discovery and development.

The structural motif of tert-butyl N-(4-chloropyridin-2-yl)methyl-N-methylcarbamate is particularly intriguing due to its potential applications in medicinal chemistry. The tert-butyl group serves as a protecting group, enhancing the stability of the carbamate moiety during synthetic processes. Meanwhile, the chloropyridine ring introduces electrophilic centers that can participate in various chemical reactions, such as nucleophilic substitution and metal-catalyzed cross-coupling reactions. These features make the compound a versatile building block for designing novel pharmacophores.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing pyridine derivatives. Pyridine-based scaffolds are widely recognized for their role in numerous pharmacologically active agents, including antiviral, anticancer, and anti-inflammatory drugs. The specific substitution pattern in tert-butyl N-(4-chloropyridin-2-yl)methyl-N-methylcarbamate positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in the treatment of cancers and inflammatory diseases. The chloropyridine moiety in tert-butyl N-(4-chloropyridin-2-yl)methyl-N-methylcarbamate can be exploited to design molecules that interact with the ATP-binding pockets of kinases, thereby inhibiting their activity. Recent studies have demonstrated that pyridine-based inhibitors can effectively modulate kinase function, leading to significant therapeutic outcomes.

The synthesis of tert-butyl N-(4-chloropyridin-2-yl)methyl-N-methylcarbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the carbamate group typically involves the reaction of an appropriate halogenated pyridine derivative with a carbamate precursor under controlled conditions. The tert-butyl group is often introduced as a protecting group during earlier stages of synthesis and is later removed under mild acidic conditions to yield the final product.

In terms of biological activity, preliminary studies on derivatives of tert-butyl N-(4-chloropyridin-2-yl)methyl-N-methylcarbamate have shown promising results in vitro. These studies have highlighted its potential as an antagonist for certain receptors and enzymes, suggesting its utility in treating neurological disorders and autoimmune diseases. The exact mechanisms by which this compound exerts its effects are still under investigation, but early findings indicate that it may interact with multiple targets within cellular signaling pathways.

The pharmaceutical industry has increasingly recognized the importance of structure-activity relationship (SAR) studies in drug development. By systematically modifying the structure of tert-butyl N-(4-chloropyridin-2-yl)methyl-N-methylcarbamate, researchers can fine-tune its biological activity to achieve desired therapeutic effects while minimizing side effects. This approach has led to the discovery of several lead compounds that are currently undergoing further preclinical evaluation.

The use of computational methods has also played a significant role in understanding the properties of tert-butyl N-(4-chloropyridin-2-yl)methyl-N-methylcarbamate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help identify potential modifications that could enhance its efficacy.

In conclusion, tert-butyl N-(4-chloropyridin-2-yl)methyl-N-methylcarbamate (CAS No. 2694746-02-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly those targeting kinases and other enzymes involved in critical cellular processes. As our understanding of drug design continues to evolve, compounds like this one will undoubtedly play an essential role in developing new therapies for various diseases.